4-[(3-Fluorophenyl)methyl]oxan-4-yl-methanamine hydrochloride

• IUPAC Name: [4-[(3-fluorophenyl)methyl]oxan-4-yl]methanamine;hydrochloride
• InChI: InChI=1S/C13H18FNO.ClH/c14-12-3-1-2-11(8-12)9-13(10-15)4-6-16-7-5-13;/h1-3,8H,4-7,9-10,15H2;1H
• InChI Key: GCTXEGIVTFGAJD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CC2=CC(=CC=C2)F)CN.Cl
• Molecular Formula: C13H19ClFNO
• Molecular Weight: 259.75 g/mol

Description

“4-[(3-Fluorophenyl)methyl]oxan-4-yl-methanamine hydrochloride” is a chemical compound with the molecular formula C13H19ClFNO. It is intended for research use only and is not suitable for human or veterinary use.

Molecular Structure Analysis

The molecular structure of this compound consists of a fluorophenyl group attached to an oxan ring via a methylene bridge. The compound also includes a methanamine group attached to the oxan ring. The molecular weight of the compound is 259.75.

Scientific Research Applications

Neurokinin-1 Receptor Antagonist

Research has identified compounds with a structure similar to "4-[(3-Fluorophenyl)methyl]oxan-4-yl-methanamine hydrochloride" as potent neurokinin-1 (NK1) receptor antagonists. These compounds have shown efficacy in pre-clinical tests relevant to clinical applications in emesis (vomiting) and depression, highlighting their potential for both intravenous and oral administration due to high water solubility and a long duration of action in the central nervous system (Harrison et al., 2001).

Antiosteoclast Activity

A family of compounds related to "this compound" has been synthesized and shown to possess moderate to high antiosteoclast and osteoblast activity. These findings suggest potential applications in treating diseases related to bone density, such as osteoporosis (Reddy et al., 2012).

Serotonin 5-HT1A Receptor-Biased Agonists

Novel derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine, structurally similar to the queried compound, were designed as "biased agonists" for the serotonin 5-HT1A receptors. These compounds showed high affinity for 5-HT1A receptors, selectivity over other receptors, and demonstrated robust antidepressant-like activity in preclinical studies. This research underscores the potential of these compounds in developing new treatments for depression (Sniecikowska et al., 2019).

Other Applications

The research applications of compounds similar to "this compound" also extend into areas such as chromatographic analysis, where they may be used as fluorogenic labeling reagents for high-performance liquid chromatography (HPLC) of biologically important thiols, demonstrating their utility in analytical chemistry and pharmacology (Gatti et al., 1990).

Safety and Hazards

The specific safety and hazard information for this compound is not provided in the search results. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and contamination.

Future Directions

The future directions for this compound are not specified in the search results. Its use would likely depend on the results of ongoing research and development efforts.

Mechanism of Action

Mode of Action

Without specific information on the compound’s targets, it’s challenging to describe its mode of action. Based on its structure, it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-stacking, or van der waals forces .

Pharmacokinetics

Its bioavailability, half-life, metabolism, and excretion patterns remain to be determined .

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown. These effects would depend on the compound’s specific targets and the biochemical pathways it affects .

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets . For instance, the compound is stored at room temperature, suggesting that it is stable under these conditions .